Cas no 676540-80-0 (BORONIC ACID, [2-[(2,2-DIMETHYL-1-OXOPROPYL)AMINO]-3-FLUOROPHENYL]-)

• Product Name: BORONIC ACID, [2-[(2,2-DIMETHYL-1-OXOPROPYL)AMINO]-3-FLUOROPHENYL]-
• CAS No: 676540-80-0
• MF: C₁₁H₁₅BFNO₃
• MW: 239.05110669136
• CID: 3398698
• PubChem ID: 85957636
• Update Time: 2025-04-21

BORONIC ACID, [2-[(2,2-DIMETHYL-1-OXOPROPYL)AMINO]-3-FLUOROPHENYL]- Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, [2-[(2,2-DIMETHYL-1-OXOPROPYL)AMINO]-3-FLUOROPHENYL]-
• Boronic acid, [2-[(2,2-dimethyl-1-oxopropyl)amino]-3-fluorophenyl]- (9CI)
• 676540-80-0
• (3-fluoro-2-pivalamidophenyl)boronic acid

• MDL： MFCD22572086
• Inchi： 1S/C11H15BFNO3/c1-11(2,3)10(15)14-9-7(12(16)17)5-4-6-8(9)13/h4-6,16-17H,1-3H3,(H,14,15)
• InChI Key： YZHOXJTXUSJJTD-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=CC(F)=C1NC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.1129017Da
• Monoisotopic Mass: 239.1129017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų